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Abstract

This technical guide provides a comprehensive overview of the physical and chemical
properties of 2-Bromo-2-(2-fluorophenyl)-1-cyclopropylethanone, a key intermediate in the
synthesis of various pharmaceutical agents. This document collates available data on its
physicochemical characteristics, details experimental protocols for its synthesis and property
determination, and illustrates its role in significant synthetic pathways. The information
presented is intended to support research and development activities within the pharmaceutical
and chemical industries.

Introduction

2-Bromo-2-(2-fluorophenyl)-1-cyclopropylethanone (CAS No. 204205-33-4) is a
halogenated ketone that serves as a critical building block in organic synthesis.[1] Its unique
structure, featuring a brominated alpha-carbon, a fluorinated phenyl ring, and a cyclopropyl
group, makes it a valuable precursor for creating complex molecules with specific steric and
electronic properties.[1] Notably, it is a pivotal intermediate in the production of the antiplatelet
drug Prasugrel.[1] This guide aims to consolidate the known physical properties of this
compound and provide detailed experimental context for its synthesis and application.
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Physicochemical Properties

The physical properties of 2-Bromo-2-(2-fluorophenyl)-1-cyclopropylethanone are
summarized in the table below. These properties are essential for its handling, characterization,
and application in synthetic chemistry.

Property Value Reference(s)
Molecular Formula C11H10BrFO [2][3]
Molecular Weight 257.1 g/mol [2][3]
Appearance YeIIo.w to Iight brown oil or low- )
melting solid

Boiling Point 293.012 °C at 760 mmHg [1114]

Density 1.574 g/lcm? [1][4]

Flash Point 131.009 °C [11[4]
Refractive Index 1.592 [11[4]

Vapor Pressure 0.002 mmHg at 25 °C [4]

Chloroform (Sparingly), Ethyl
Solubility ,( paringly). Ethy [4]
Acetate (Slightly)

Storage Conditions 2-8°C, under inert atmosphere  [5]

Experimental Protocols
Synthesis of 2-Bromo-2-(2-fluorophenyl)-1-
cyclopropylethanone

A general and efficient method for the synthesis of 2-Bromo-2-(2-fluorophenyl)-1-
cyclopropylethanone involves the bromination of its precursor, 1-cyclopropyl-2-(2-
fluorophenyl)ethanone.[2]

Materials:
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e 1-cyclopropyl-2-(2-fluorophenyl)ethanone
 lodine monobromide

e 1-butyl-3-methylimidazolium bromide

e Anhydrous tetrahydrofuran (THF)

o Ethyl acetate

» Saturated sodium bisulfite solution

» Ethanol

e |ce water

Procedure:

e In a suitable reaction vessel, dissolve 1-cyclopropyl-2-(2-fluorophenyl)ethanone (100 mmol),
iodine monobromide (300 mmol), and 1-butyl-3-methylimidazolium bromide (40 mmol) in 150
mL of anhydrous tetrahydrofuran.[2]

« Stir the reaction mixture at 40 °C for 4 hours.[2]

e Upon completion, cool the mixture to room temperature.[2]

e Quench the reaction by adding ice water.[2]

o Extract the product with ethyl acetate.[2]

» Wash the organic phase with a saturated sodium bisulfite solution.[2]
» Concentrate the organic phase under reduced pressure.[2]

 Purify the crude product by recrystallization from ethanol to yield 2-Bromo-2-(2-
fluorophenyl)-1-cyclopropylethanone.[2]

Determination of Physical Properties
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The following are general protocols for determining the key physical properties of liquid organic
compounds, applicable to 2-Bromo-2-(2-fluorophenyl)-1-cyclopropylethanone.

3.2.1. Boiling Point Determination (Capillary Method)

Apparatus:

Thiele tube or melting point apparatus

Thermometer

Small test tube (fusion tube)

Capillary tube (sealed at one end)

Heat source

Procedure:

Place a small amount of the liquid sample into the fusion tube.

 Invert the sealed capillary tube and place it into the fusion tube with the open end
submerged in the liquid.

 Attach the fusion tube to the thermometer and place the assembly in a Thiele tube containing
a high-boiling liquid (e.g., mineral oil).

e Heat the apparatus slowly and uniformly.[6]

o Observe the capillary tube. The temperature at which a rapid and continuous stream of
bubbles emerges from the capillary is the boiling point.[6]

3.2.2. Density Determination

Apparatus:

e Pycnometer or graduated cylinder

e Analytical balance
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Procedure:

Weigh a clean, dry pycnometer or a graduated cylinder (W1).

Fill the container with the liquid sample to a known volume.

Weigh the container with the liquid (W2).

The density is calculated as (W2 - W1) / Volume.

3.2.3. Refractive Index Determination

Apparatus:

e Abbe refractometer

e Light source (sodium D line)

e Pipette

Procedure:

» Calibrate the Abbe refractometer using a standard sample with a known refractive index.
e Place a few drops of the liquid sample onto the prism of the refractometer.[7]

o Close the prism and allow the temperature to equilibrate (typically 20 °C).[7]

o Adjust the refractometer to bring the dividing line between the light and dark fields into sharp
focus on the crosshairs of the eyepiece.[8]

o Read the refractive index from the instrument's scale.[8]

Applications in Synthesis

2-Bromo-2-(2-fluorophenyl)-1-cyclopropylethanone is a versatile intermediate. Its
applications in the synthesis of Prasugrel and novel antioxidant agents are highlighted below.

Synthesis of Prasugrel
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This compound is a key intermediate in the synthesis of Prasugrel, an antiplatelet drug used to
prevent thrombosis.[1] The synthetic pathway leverages the reactivity of the bromine atom for
subsequent chemical transformations.

2-Bromo-2-(2-fluorophenyl)-
1-cyclopropylethanone

l

Reaction with
5,6,7,7a-tetrahydrothieno[3,2-c]pyridin-2(4H)-one

Gntermediate Producg
(Hydrolysis and Acetylation)

Thiosemicarbazones 2-Bromo-2-(2-fluorophenyl)-
1-cyclopropylethanone

'

Semi-Hantzsch Cyclization
(Et3N catalyst)

:

4-cyclopropyl-5-(2-fluorophenyl)arylhydrazono-
2,3-dihydrothiazole derivatives
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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